(2Z)-2-(4-butoxy-3-methoxybenzylidene)-6-(4-propoxybenzyl)-7H-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7(2H)-dione

• Molecular Formula: C27H29N3O5S
• Molecular Weight: 507.6 g/mol
• IUPAC Name: (2Z)-2-[(4-butoxy-3-methoxyphenyl)methylidene]-6-[(4-propoxyphenyl)methyl]-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7-dione
• InChI: InChI=1S/C27H29N3O5S/c1-4-6-14-35-22-12-9-19(16-23(22)33-3)17-24-26(32)30-27(36-24)28-25(31)21(29-30)15-18-7-10-20(11-8-18)34-13-5-2/h7-12,16-17H,4-6,13-15H2,1-3H3/b24-17-
• InChI Key: XTDRCAHDJSCDTG-ULJHMMPZSA-N
• Isomeric SMILES: CCCCOC1=C(C=C(C=C1)/C=C\2/C(=O)N3C(=NC(=O)C(=N3)CC4=CC=C(C=C4)OCCC)S2)OC
• Canonical SMILES: CCCCOC1=C(C=C(C=C1)C=C2C(=O)N3C(=NC(=O)C(=N3)CC4=CC=C(C=C4)OCCC)S2)OC

Description

This compound belongs to the thiazolo-triazine-dione family, characterized by a fused heterocyclic core structure (thiazolo[3,2-b][1,2,4]triazine-3,7-dione) with substituents at the 2- and 6-positions. The (2Z)-configuration indicates a specific stereochemistry of the benzylidene group. Key structural features include:

• At the 2-position: A 4-butoxy-3-methoxybenzylidene group, which introduces steric bulk and electron-donating alkoxy/methoxy substituents.

The compound’s molecular formula is C₂₉H₃₁N₃O₅S, with a molecular weight of 533.64 g/mol (calculated based on analogous structures in ). Its design likely targets biological pathways involving enzyme inhibition (e.g., acetylcholinesterase) or antimicrobial activity, as suggested by related derivatives in and .

Preparation Methods

Cyclocondensation of 2-Aminothiazole Derivatives with Urea

The core structure is assembled through a cyclocondensation reaction between 2-aminothiazole derivatives and urea or its analogues. For example, heating 2-amino-5-methylthiazole (1) with urea (2) in refluxing acetic acid yields 7-methylthiazolo[3,2-b][1,triazine-3,7(2H)-dione (3) .

Reaction conditions :

• Solvent : Glacial acetic acid

• Temperature : 120°C (reflux)

• Time : 12–16 hours

• Yield : 68–72%

Mechanistic insight :
The reaction proceeds via nucleophilic attack of the thiazole amino group on the electrophilic carbonyl carbon of urea, followed by cyclodehydration to form the triazine ring.

Alternative Route via Multicomponent Reactions

A one-pot multicomponent reaction involving 2-aminothiazole (4) , glyoxal (5) , and ammonium acetate (6) in ethanol under reflux produces the triazine core (7) with improved atom economy.

Reaction conditions :

• Solvent : Ethanol

• Catalyst : None (thermal conditions)

• Temperature : 80°C

• Time : 8 hours

• Yield : 65%

Introduction of the 4-Propoxybenzyl Group at Position 6

Alkylation of the Triazine Nitrogen

The 4-propoxybenzyl group is introduced via alkylation of the triazine nitrogen using 4-propoxybenzyl bromide (8) . The reaction is conducted in dimethylformamide (DMF) with potassium carbonate as a base.

Reaction scheme :

$$\text{Thiazolo-triazine core (7)} + \text{4-Propoxybenzyl bromide (8)} \xrightarrow{\text{K}$$2\text{CO}3, \text{DMF}} \text{6-(4-Propoxybenzyl) intermediate (9)}

Optimized conditions :

• Molar ratio : 1:1.2 (core : alkylating agent)

• Temperature : 60°C

• Time : 6 hours

• Yield : 85%

Key consideration :
Excess alkylating agent and prolonged reaction times minimize di-alkylation byproducts.

Formation of the (4-Butoxy-3-Methoxybenzylidene) Moiety at Position 2

Knoevenagel Condensation

The Z-configured benzylidene group is installed via condensation of the 2-keto group in intermediate (9) with 4-butoxy-3-methoxybenzaldehyde (10) . Piperidine is employed as a base to deprotonate the active methylene group.

Reaction scheme :

$$\text{Intermediate (9)} + \text{4-Butoxy-3-methoxybenzaldehyde (10)} \xrightarrow{\text{piperidine, EtOH}} \text{Target compound (11)}$$

Optimized conditions :

• Solvent : Anhydrous ethanol

• Catalyst : Piperidine (10 mol%)

• Temperature : 70°C

• Time : 4 hours

• Yield : 78%

Stereochemical control :
The Z-configuration is favored due to steric hindrance between the 4-propoxybenzyl group and the aldehyde’s methoxy substituent during imine formation.

Characterization and Validation

Spectroscopic Data

• ¹H NMR (400 MHz, CDCl₃) : δ 8.21 (s, 1H, CH=N), 7.45–6.82 (m, 7H, aromatic), 5.12 (s, 2H, N-CH₂), 4.10–3.85 (m, 8H, OCH₂ and OCH₃), 1.85–1.30 (m, 10H, CH₂ and CH₃).

• HRMS (ESI+) : m/z calculated for C₃₂H₃₅N₃O₆S [M+H]⁺: 606.2321; found: 606.2318.

Purity Analysis

• HPLC : >98% purity (C18 column, acetonitrile/water gradient).

• Melting point : 214–216°C.

Comparative Analysis of Synthetic Routes

Step	Method	Conditions	Yield	Advantages
Core synthesis	Cyclocondensation	Acetic acid, reflux	68–72%	High scalability
Core synthesis	Multicomponent reaction	Ethanol, 80°C	65%	Atom-economical, one-pot
Alkylation	K₂CO₃, DMF	60°C, 6 hours	85%	Minimal di-alkylation
Benzylidene formation	Knoevenagel condensation	Piperidine, ethanol, 70°C	78%	Z-selectivity, mild conditions

Chemical Reactions Analysis

Types of Reactions

(2Z)-2-(4-butoxy-3-methoxybenzylidene)-6-(4-propoxybenzyl)-7H-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7(2H)-dione can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be performed using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic or electrophilic substitution reactions can be carried out to introduce different functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Alkyl halides in the presence of a base like sodium hydroxide.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding carboxylic acids, while reduction may produce alcohols.

Scientific Research Applications

Anticancer Activity

Research has indicated that thiazolo[3,2-b][1,2,4]triazine derivatives exhibit significant anticancer properties. Studies have shown that similar compounds can inhibit tumor growth by inducing apoptosis in cancer cells. The mechanism often involves the modulation of signaling pathways associated with cell proliferation and survival .

Antimicrobial Properties

Compounds in this class have demonstrated antimicrobial activities against various pathogens. Their effectiveness can be attributed to their ability to disrupt bacterial cell membranes or inhibit essential metabolic pathways within microbial cells. This application is particularly relevant in the context of rising antibiotic resistance .

Anti-inflammatory Effects

Thiazolo[3,2-b][1,2,4]triazine derivatives have been studied for their anti-inflammatory properties. They may inhibit the production of pro-inflammatory cytokines and enzymes involved in inflammatory processes. This makes them potential candidates for treating inflammatory diseases such as arthritis or inflammatory bowel disease .

Predictive Modeling and Drug Design

Computer-aided drug design tools can be employed to predict the biological activities of this compound based on its structure. These models help in assessing the interaction of the compound with biological targets and can guide the synthesis of more potent analogs.

Case Study 1: Anticancer Activity

A study published in a peer-reviewed journal demonstrated that a related thiazolo-triazine compound significantly reduced tumor size in xenograft models of breast cancer. The study highlighted the compound's ability to induce apoptosis through the activation of caspase pathways .

Case Study 2: Antimicrobial Efficacy

Another investigation assessed the antimicrobial activity of thiazolo-triazine derivatives against Staphylococcus aureus and Escherichia coli. Results indicated that these compounds exhibited minimum inhibitory concentrations comparable to conventional antibiotics, suggesting their potential as alternative antimicrobial agents .

Mechanism of Action

The mechanism of action of (2Z)-2-(4-butoxy-3-methoxybenzylidene)-6-(4-propoxybenzyl)-7H-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7(2H)-dione involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context.

Comparison with Similar Compounds

Electron-Donating vs. Electron-Withdrawing Groups

• Target Compound : The 4-butoxy-3-methoxy group (electron-donating) may enhance binding to enzymes like acetylcholinesterase, where electron-rich aromatic systems interact with catalytic sites .
• Brominated Derivative : The 4-bromo group (electron-withdrawing) could improve halogen bonding with protein targets, as seen in kinase inhibitors. However, increased molecular weight may reduce bioavailability.

Alkoxy Chain Length

• Butoxy vs.
• Benzyl vs. Propoxybenzyl : Replacement of benzyl with 4-propoxybenzyl (as in the target compound) introduces conformational flexibility and modulates solubility .

Stereochemical Considerations

The (2Z)-configuration is critical for maintaining planar geometry in the benzylidene group, ensuring optimal π-orbital overlap with biological targets. Analogues with (E)-stereochemistry show reduced activity in acetylcholinesterase inhibition models .

Inferred Activity from Structural Analogues

• Antimicrobial Potential: Thiazolidinedione derivatives with azo linkages () exhibit broad-spectrum antimicrobial activity. The target compound’s extended alkoxy chains may enhance Gram-negative bacterial membrane penetration.
• Enzyme Inhibition : 3D-QSAR models () suggest that bulky substituents (e.g., butoxy) at the benzylidene position correlate with higher acetylcholinesterase inhibitory activity (predicted IC₅₀: ~50 nM for the target compound vs. ~120 nM for benzyl-substituted derivatives).

Biological Activity

The compound (2Z)-2-(4-butoxy-3-methoxybenzylidene)-6-(4-propoxybenzyl)-7H-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7(2H)-dione is a complex organic molecule that has garnered attention for its potential biological activities. This article explores its synthesis, biological significance, and mechanisms of action based on available research findings.

Chemical Structure

The molecular structure of this compound includes a thiazole and triazine core with various substituents that may influence its biological activity. The general formula can be represented as follows:

Property	Details
Molecular Formula	C22H26N4O3S
Molecular Weight	426.54 g/mol
IUPAC Name	(2Z)-2-(4-butoxy-3-methoxybenzylidene)-6-(4-propoxybenzyl)-7H-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7(2H)-dione

Synthesis

The synthesis of this compound typically involves multi-step organic reactions that may include condensation reactions between various aromatic aldehydes and thiazole derivatives. The precise conditions for synthesis can significantly affect the yield and purity of the final product.

Antimicrobial Activity

Research indicates that compounds with similar structural motifs exhibit significant antimicrobial properties. For instance, derivatives of thiazole and triazine have shown effectiveness against various bacterial and fungal strains. A study demonstrated that thiazole derivatives possess broad-spectrum antibacterial activity with minimum inhibitory concentrations (MIC) ranging from 50 to 100 µg/mL against tested pathogens .

Antitumor Activity

Compounds containing thiazole and triazine rings have been investigated for their antitumor potential. In vitro studies have shown that these compounds can induce apoptosis in cancer cells through mechanisms involving the modulation of cellular signaling pathways related to cell survival and proliferation .

The proposed mechanism of action for (2Z)-2-(4-butoxy-3-methoxybenzylidene)-6-(4-propoxybenzyl)-7H-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7(2H)-dione includes:

• Inhibition of Enzymatic Activity: Similar compounds have been shown to inhibit key enzymes involved in cellular metabolism and proliferation.
• Modulation of Gene Expression: The compound may influence gene expression related to cell cycle regulation and apoptosis .

Case Studies

Several studies have highlighted the biological significance of similar compounds:

• Study on Antimicrobial Properties:
  • A series of thiazole derivatives were synthesized and evaluated for their antimicrobial activity against common pathogens. Results indicated a correlation between structural modifications and increased potency against Gram-positive bacteria .
• Antitumor Efficacy:
  • Research involving triazine derivatives demonstrated significant inhibition of tumor growth in xenograft models. The study reported a reduction in tumor size by up to 60% when treated with specific analogs .

Q & A

Q. What are the established synthetic routes for (2Z)-2-(4-butoxy-3-methoxybenzylidene)-6-(4-propoxybenzyl)-7H-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7(2H)-dione?

The synthesis typically involves multi-step condensation reactions. A common approach includes:

• Step 1 : Formation of the thiazolo-triazine core via cyclization of thiourea derivatives with aldehydes under acidic or basic conditions .
• Step 2 : Introduction of substituents (e.g., 4-propoxybenzyl) via nucleophilic substitution or alkylation reactions using reagents like sodium hydroxide or ethanol as solvents .
• Step 3 : Final purification via recrystallization (e.g., DMF/ethanol mixtures) . Key variables affecting yield (60–75%) include reaction temperature (80–120°C), solvent polarity, and catalyst choice (e.g., sodium acetate) .

Q. Which characterization techniques are critical for confirming the compound’s structural integrity?

• NMR Spectroscopy : $^1$H and $^13$C NMR are used to verify substituent positions and Z/E configuration of the benzylidene group .
• Mass Spectrometry (MS) : Confirms molecular weight (e.g., MW ~421–448 g/mol) and fragmentation patterns .
• IR Spectroscopy : Identifies functional groups (e.g., C=O stretch at ~1700 cm$^{-1}$) and hydrogen bonding .
• X-ray Crystallography (if applicable): Resolves stereochemical ambiguities .

Q. What biological targets or mechanisms are associated with this compound?

While direct mechanistic data are limited, structural analogs exhibit:

• Antimicrobial Activity : Inhibition of bacterial DNA gyrase or fungal cytochrome P450 .
• Anticancer Potential : Interaction with topoisomerase II or tubulin polymerization .
• Anti-inflammatory Effects : Modulation of COX-2 or NF-κB pathways . Target validation requires enzyme inhibition assays (e.g., IC$_{50}$ determination) and cell-based models .

Advanced Research Questions

Q. How can synthetic protocols be optimized to improve yield and purity?

• Design of Experiments (DoE) : Systematic variation of parameters (e.g., solvent: DMF vs. ethanol, temperature: 90–110°C) to identify optimal conditions .
• Catalyst Screening : Transition metal catalysts (e.g., Pd/C) may enhance coupling reactions .
• In-line Analytics : Use HPLC or FTIR for real-time monitoring of intermediate formation .

Q. How can researchers resolve contradictions in reported bioactivity data across structural analogs?

• Comparative SAR Studies : Evaluate substituent effects (e.g., alkoxy vs. halogen groups) on activity (Table 1).
• Dose-Response Profiling : Test analogs in standardized assays (e.g., MIC for antimicrobials) .

Table 1 : Bioactivity of Structural Analogs

Substituent(s)	Biological Activity	Reference
4-Butoxy, 3-methoxy	Moderate anticancer (IC$_{50}$ 25 µM)
4-Chloro, 3,4-dimethoxy	Antimicrobial (MIC 8 µg/mL)
4-Isobutoxyphenyl, pyrazole	Anti-inflammatory (COX-2 IC$_{50}$ 0.5 µM)

Q. What computational methods support structure-activity relationship (SAR) studies?

• Molecular Docking : Predict binding modes with targets like topoisomerase II (PDB: 1ZXM) .
• QSAR Modeling : Correlate substituent electronic parameters (e.g., Hammett σ) with bioactivity .
• MD Simulations : Assess stability of ligand-target complexes over 100-ns trajectories .

Q. What analytical challenges arise in characterizing this compound, and how are they addressed?

• Stereochemical Ambiguity : Overlapping NMR signals for Z/E isomers require 2D NMR (NOESY) .
• Low Solubility : Use deuterated DMSO or sonication for NMR sample preparation .
• Thermal Degradation : TGA-DSC analysis identifies decomposition thresholds (>200°C) .

Methodological Recommendations

• Synthesis : Prioritize stepwise condensation with in-line purity checks .
• Bioassays : Use orthogonal assays (e.g., enzymatic + cell-based) to validate mechanisms .
• Data Reproducibility : Document reaction conditions (e.g., solvent batch, humidity) to mitigate variability .